![molecular formula C13H14O5 B1294992 Dimethyl (p-methoxybenzylidene)malonate CAS No. 7443-25-6](/img/structure/B1294992.png)
Dimethyl (p-methoxybenzylidene)malonate
Overview
Description
Dimethyl (p-methoxybenzylidene)malonate is an organic carboxylic acid ester . It is also known as 1,3-dimethyl 2-[(4-methoxyphenyl)methylidene]propanedioate . It is mainly used as an ultraviolet absorber .
Synthesis Analysis
The synthesis of arylidene and alkylidene malonates, which includes this compound, can be catalyzed using mesoporous poly-melamine–formaldehyde . The condensation reaction was conducted through a ball milling process as a non-conventional procedure and a greener methodology at room temperature under solvent-free conditions .Molecular Structure Analysis
The molecular formula of this compound is C13H14O5 . Its average mass is 250.247 Da and its monoisotopic mass is 250.084122 Da .Physical And Chemical Properties Analysis
This compound has a density of 1.2±0.1 g/cm3, a boiling point of 335.5±27.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.7 mmHg at 25°C . It also has a molar refractivity of 66.1±0.3 cm3, a polar surface area of 62 Å2, and a molar volume of 210.7±3.0 cm3 .Scientific Research Applications
Synthesis and Structural Applications
Dimethyl (p-methoxybenzylidene)malonate and its derivatives have been extensively studied in the field of organic synthesis. Tetere et al. (2011) explored reactions of methoxybenzylidene derivatives with nucleophilic reagents, leading to the preparation of various structural blocks like 1,2-bis(methoxybenzylidene)hydrazines, amides, and hydrazides. These compounds are significant in synthesizing diverse structures based on methoxybenzylidene-malonic acid (Tetere, Rāviņa, Rijkure, & Zicāne, 2011). Similarly, Cookson et al. (1967) described the formation of complex structures like pentamethoxycarbonylcyclopentadienide anion and tetramethoxycarbonylcyclopentadienone through reactions of dimethyl malonate derivatives (Cookson, Henstock, Hudec, & Whitear, 1967).
Anticancer Research
In the field of medical research, particularly in cancer therapy, this compound shows potential. A study conducted by Taupiqurrohman et al. (2022) demonstrated the anticancer potency of this compound found in Kombucha, using in-silico methods like molecular docking and ADMET testing (Taupiqurrohman, Rezaldi, Amalia, & Suryani, 2022).
Safety and Hazards
Mechanism of Action
Target of Action
Dimethyl (p-methoxybenzylidene)malonate, also known as Dimethyl (4-methoxybenzylidene)malonate, is an organic carboxylic acid ester It is mainly used as an ultraviolet absorber , suggesting that its primary targets could be the ultraviolet (UV) rays.
Mode of Action
As an ultraviolet absorber , it likely functions by absorbing harmful UV radiation and converting it into less damaging forms of energy, such as heat. This helps to protect substances from UV-induced degradation.
Biochemical Pathways
By functioning as a uv absorber , it can potentially influence pathways related to UV-induced damage.
Pharmacokinetics
It is soluble in methanol , has a melting point of 56-57℃, and a boiling point of 144-145 °C (Press: 0.17 Torr) . These properties may influence its bioavailability and pharmacokinetics.
Result of Action
As a uv absorber , its primary effect is likely the prevention of UV-induced damage.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, its effectiveness as a UV absorber may be influenced by the intensity and wavelength of the UV radiation in the environment. Additionally, its stability could be affected by factors such as temperature and pH.
Biochemical Analysis
Biochemical Properties
Dimethyl (p-methoxybenzylidene)malonate plays a significant role in biochemical reactions, particularly as an ultraviolet absorber . It interacts with various enzymes and proteins, influencing their activity. For instance, it can interact with enzymes involved in the esterification process, affecting the overall reaction rate and efficiency. The nature of these interactions often involves the formation of transient complexes, which can alter the enzyme’s conformation and activity.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it can enhance cellular protection against UV-induced damage, while at high doses, it may exhibit toxic effects. Studies have shown that a single dose of 2000 mg/kg body weight administered orally to animals did not result in significant toxicity . Chronic exposure to high doses can lead to adverse effects, including oxidative stress and cellular damage.
Properties
IUPAC Name |
dimethyl 2-[(4-methoxyphenyl)methylidene]propanedioate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14O5/c1-16-10-6-4-9(5-7-10)8-11(12(14)17-2)13(15)18-3/h4-8H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMFYZMAVUHNCPW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C=C(C(=O)OC)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5042328 | |
Record name | Dimethyl (p-methoxybenzylidene)malonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5042328 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7443-25-6 | |
Record name | 1,3-Dimethyl 2-[(4-methoxyphenyl)methylene]propanedioate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7443-25-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Dimethyl (p-methoxybenzylidene)malonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007443256 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cyasorb UV 1988 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=306435 | |
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Record name | Propanedioic acid, 2-[(4-methoxyphenyl)methylene]-, 1,3-dimethyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Dimethyl (p-methoxybenzylidene)malonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5042328 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dimethyl (p-methoxybenzylidene)malonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.350 | |
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Record name | DIMETHYL (P-METHOXYBENZYLIDENE)MALONATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VXO4D73WEH | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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